Cas no 1231208-53-9 (4,8-Dihydroxyeudesm-7(11)-en-12,8-olide)

4,8-Dihydroxyeudesm-7(11)-en-12,8-olide Properties

Names and Identifiers

• 4,8-Dihydroxyeudesm-7(11)-en-12,8-olide
• 4,8-Dihydroxyeudesm-7(11)-en-12,
• (4aR,5R,8aR,9aS)-5,9a-Dihydroxy-3,5,8a-trimethyl-4a,5,6,7,8,8a,9, 9a-octahydronaphtho[2,3-b]furan-2(4H)-one
• [ "" ]
• (4aR,5R,8aR,9aS)-5,9a-dihydroxy-3,5,8a-trimethyl-4,4a,6,7,8,9-hexahydrobenzo[f]benzofuran-2-one
• AKOS032961739
• FS-10250
• (4aR,5R,8aR,9aS)-5,9a-dihydroxy-3,5,8a-trimethyl-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-2-one
• 1231208-53-9
• CHEMBL4175335
• 4alpha,8beta-Dihydroxyeudesm-7(11)-en-12,8-olide
• +Expand

• InChIKey： VMMYFJSUBISYEJ-NGFQHRJXSA-N
• Inchi： InChI=1S/C15H22O4/c1-9-10-7-11-13(2,5-4-6-14(11,3)17)8-15(10,18)19-12(9)16/h11,17-18H,4-8H2,1-3H3/t11-,13-,14-,15+/m1/s1
• SMILES： CC1=C2C[C@@H]3[C@](C)(CCC[C@@]3(C)O)C[C@]2(O)OC1=O

Computed Properties

• Exact Mass: 266.15200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 266.15180918g/mol
• Heavy Atom Count: 19
• Complexity: 483
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 1.89950
• PSA: 66.76000
• Boiling Point: 456.4±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.5 mmHg at 25°C
• Flash Point: 170.6±22.2 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Oryctanthus spicatus